Cas no 2229432-60-2 (2-(3-ethynylphenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(3-ethynylphenyl)-2,2-difluoroacetic acid
• CAS No: 2229432-60-2
• MF: C₁₀H₆F₂O₂
• MW: 196.150249958038
• CID: 5965877
• PubChem ID: 165741104
• Update Time: 2025-10-22

2-(3-ethynylphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethynylphenyl)-2,2-difluoroacetic acid
• EN300-1972021
• 2229432-60-2

• Inchi： 1S/C10H6F2O2/c1-2-7-4-3-5-8(6-7)10(11,12)9(13)14/h1,3-6H,(H,13,14)
• InChI Key： YUYGPPIMOWGQLN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC=C(C#C)C=1)F

Computed Properties

• Exact Mass: 196.03358575g/mol
• Monoisotopic Mass: 196.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-ethynylphenyl)-2,2-difluoroacetic acid

Research Brief on 2-(3-ethynylphenyl)-2,2-difluoroacetic acid (CAS: 2229432-60-2): Recent Advances and Applications in Chemical Biology and Medicine

2-(3-ethynylphenyl)-2,2-difluoroacetic acid (CAS: 2229432-60-2) is a fluorinated small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its difluoroacetic acid moiety and ethynylphenyl group, has been explored as a versatile building block for the synthesis of bioactive molecules and as a probe for studying enzyme mechanisms. Recent studies have highlighted its utility in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

One of the key areas of research involving 2-(3-ethynylphenyl)-2,2-difluoroacetic acid is its role as a precursor in the synthesis of covalent inhibitors. The ethynyl group enables click chemistry reactions, facilitating the conjugation of the molecule to various biological targets. Meanwhile, the difluoroacetic acid moiety enhances the electrophilicity of the compound, making it a suitable candidate for irreversible inhibition of enzymes such as kinases and proteases. Recent publications have demonstrated its efficacy in inhibiting specific cancer-related targets, offering promising avenues for oncology research.

In addition to its applications in drug discovery, 2-(3-ethynylphenyl)-2,2-difluoroacetic acid has been employed in chemical biology as a tool for protein labeling and imaging. The compound's unique physicochemical properties allow for selective modification of proteins, enabling researchers to track cellular processes with high precision. A 2023 study published in the Journal of Medicinal Chemistry showcased its use in fluorescent labeling of tumor-associated proteins, providing insights into tumor microenvironment dynamics.

Despite its potential, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 2-(3-ethynylphenyl)-2,2-difluoroacetic acid. Recent efforts have focused on improving solubility and bioavailability while maintaining target specificity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications, as highlighted in a recent Nature Communications article. These advancements underscore the compound's growing importance in the development of next-generation therapeutics.

In conclusion, 2-(3-ethynylphenyl)-2,2-difluoroacetic acid (CAS: 2229432-60-2) represents a promising scaffold in chemical biology and medicinal chemistry. Its dual functionality as a synthetic intermediate and a bioactive probe positions it as a valuable tool for researchers. Future studies are expected to explore its applications in broader therapeutic areas, including infectious diseases and neurodegenerative disorders, further solidifying its role in modern drug discovery.